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Compound of Interest

Compound Name: (Chlorocarbonyl)cyclohexane-d11

Cat. No.: B15560527

Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight of

(Chlorocarbonyl)cyclohexane-d11, a deuterated analog of (Chlorocarbonyl)cyclohexane.

This document outlines the component atomic masses, the calculated molecular weight, and

the methodology for its determination.

Introduction to (Chlorocarbonyl)cyclohexane-d11
(Chlorocarbonyl)cyclohexane-d11 is a stable, isotopically labeled version of

cyclohexanecarbonyl chloride. The "-d11" designation indicates that eleven hydrogen atoms on

the cyclohexane ring have been replaced with deuterium, the stable isotope of hydrogen

containing one proton and one neutron.[1] Such deuterated compounds are valuable in

research and drug development, often used as tracers for quantitative analysis by methods like

NMR, GC-MS, or LC-MS, and to study pharmacokinetic and metabolic profiles of drug

candidates.[2]

The chemical formula for (Chlorocarbonyl)cyclohexane-d11 is C₇D₁₁ClO.[2][3]
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Molecular Weight Determination
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

For (Chlorocarbonyl)cyclohexane-d11, this calculation involves the atomic weights of Carbon

(C), Deuterium (D), Chlorine (Cl), and Oxygen (O).

Quantitative Data Summary
The following table summarizes the atomic weights of the constituent elements and the final

calculated molecular weight of (Chlorocarbonyl)cyclohexane-d11.

Element/Isotop
e

Symbol Quantity
Standard
Atomic Weight
(u)

Subtotal (u)

Carbon C 7 12.011 84.077

Deuterium D (²H) 11 2.014 22.154

Chlorine Cl 1 35.45 35.45

Oxygen O 1 15.999 15.999

Total C₇D₁₁ClO 157.68

Note: The final molecular weight is consistent with commercially available data for

(Chlorocarbonyl)cyclohexane-d11, which is cited as 157.68 g/mol .[2][3][4]

Experimental Protocols
While the molecular weight is typically confirmed experimentally via mass spectrometry, this

section details the theoretical calculation, which serves as a fundamental protocol for

determining the molecular weight from the chemical formula.

Protocol: Theoretical Molecular Weight Calculation
Identify the Molecular Formula: Determine the precise chemical formula of the molecule,

which is C₇D₁₁ClO for (Chlorocarbonyl)cyclohexane-d11.
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List Constituent Atoms and Isotopes: Identify all unique elements and isotopes in the formula

(Carbon, Deuterium, Chlorine, Oxygen).

Determine Atom Count: Count the number of atoms for each element/isotope present in the

molecule (7 carbons, 11 deuteriums, 1 chlorine, 1 oxygen).

Obtain Standard Atomic Weights: Use the standard atomic weights for each element and the

specific atomic weight for the deuterium isotope.

Carbon (C): ~12.011 u

Deuterium (D): ~2.014 u[1]

Chlorine (Cl): ~35.45 u[5][6][7]

Oxygen (O): ~15.999 u[8][9]

Calculate Subtotals: For each element, multiply its atom count by its atomic weight.

Sum for Total Molecular Weight: Add the subtotals for all elements to arrive at the final

molecular weight of the compound.

Visualizations
Molecular Component Diagram
The following diagram illustrates the relationship between the constituent atoms and the final

molecular structure of (Chlorocarbonyl)cyclohexane-d11.
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Constituent Atoms

Molecular Structure

Carbon (C)
7 atoms

(Chlorocarbonyl)cyclohexane-d11
C₇D₁₁ClO

Deuterium (D)
11 atoms

Chlorine (Cl)
1 atom

Oxygen (O)
1 atom

Click to download full resolution via product page

Caption: Atomic components of (Chlorocarbonyl)cyclohexane-d11.

Workflow for Molecular Weight Calculation
This diagram outlines the logical workflow for calculating the molecular weight of the target

compound.

Identify Formula
(C₇D₁₁ClO)

List Atomic Weights
(C, D, Cl, O)

Count Atoms
(7, 11, 1, 1)

Calculate Subtotals
(Count * Weight) Sum Subtotals Final Molecular Weight

(157.68 g/mol)

Click to download full resolution via product page

Caption: Workflow for theoretical molecular weight calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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